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Compound of Interest

Compound Name: 1-Adamantan-1-yl-propan-2-one

Cat. No.: B011686

An In-depth Technical Guide on 1-Adamantan-1-
yl-propan-2-one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Adamantan-1-yl-propan-2-one, a ketone derivative of the highly stable and rigid
adamantane cage structure, is a compound of interest in synthetic and medicinal chemistry.
The unique three-dimensional structure of the adamantyl group imparts specific
physicochemical properties to the molecule, influencing its reactivity, lipophilicity, and potential
biological interactions. This technical guide provides a comprehensive overview of the known
physical and chemical properties of 1-Adamantan-1-yl-propan-2-one, along with available
experimental details.

Physical and Chemical Properties

The adamantane moiety significantly influences the physical characteristics of this propanone
derivative, resulting in a compound with a notable boiling point and solubility in organic
solvents.
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Property Value Reference
Molecular Formula C13H200 [1]
Molecular Weight 192.3 g/mol [1]
Colorless liquid (at room
Appearance
temperature)
Boiling Point 102-104 °C at 2.2 mmHg
- Soluble in various organic
Solubility
solvents
Melting Point Not available
Density Not available

Chemical Reactivity

The chemical behavior of 1-Adamantan-1-yl-propan-2-one is characterized by reactions of
the ketone functional group, with the adamantyl group providing steric hindrance and
influencing reaction pathways.

Willgerodt—Kindler Reaction

A significant chemical transformation involving 1-Adamantan-1-yl-propan-2-one is the
Willgerodt—Kindler reaction. This reaction involves the treatment of the ketone with sulfur and a
secondary amine, typically morpholine, to yield a thiomorpholide. Subsequent hydrolysis of the
thiomorpholide produces the corresponding carboxylic acid, in this case, 2-(adamantan-1-
yl)propanoic acid. This reaction provides a valuable synthetic route to adamantane-containing
carboxylic acids, which are of interest in the development of new chemical entities.

The general workflow for this reaction is depicted below:
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Caption: Willgerodt-Kindler Reaction Workflow.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 1-Adamantan-1-yl-propan-2-
one are not readily available in the public domain. The synthesis of adamantane derivatives
can be complex, often requiring specific catalysts and reaction conditions.

General Synthetic Approach (Hypothetical)

A plausible synthetic route to 1-Adamantan-1-yl-propan-2-one could involve the reaction of an
appropriate adamantyl-containing organometallic reagent with a propanoyl electrophile, or the
oxidation of the corresponding secondary alcohol, 1-(1-adamantyl)propan-2-ol. The purification
of the final product would likely involve column chromatography or distillation under reduced
pressure.

A conceptual workflow for a potential synthesis is outlined below:
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Caption: Conceptual Synthesis Workflow.

Spectroscopic Characterization

Specific spectroscopic data (NMR, IR, Mass Spectrometry) for 1-Adamantan-1-yl-propan-2-
one is not currently available in surveyed databases. For the purpose of this guide, a logical
relationship diagram illustrating the typical analytical workflow for structural elucidation is
provided.
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Caption: Analytical Workflow for Structural Elucidation.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information regarding the biological activities or the
involvement of 1-Adamantan-1-yl-propan-2-one in any specific signaling pathways. The
lipophilic nature of the adamantyl group suggests potential for membrane interaction and could
be a starting point for the design of new bioactive molecules. Further research is required to
explore the pharmacological potential of this compound.

Conclusion

1-Adamantan-1-yl-propan-2-one is a molecule with defined physical and chemical properties
stemming from its unique adamantane core. While some data on its reactivity is available, a
comprehensive understanding of its synthesis, spectroscopic profile, and biological activity is
still lacking in the public domain. This guide serves as a summary of the current knowledge and
highlights the areas where further research is needed to fully characterize this intriguing
compound for potential applications in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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